6-(4-Ethylphenyl)-5H-pyrrolo(3,4-b)pyridine-5,7-dione

• IUPAC Name: 6-(4-ethylphenyl)pyrrolo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C15H12N2O2/c1-2-10-5-7-11(8-6-10)17-14(18)12-4-3-9-16-13(12)15(17)19/h3-9H,2H2,1H3
• InChI Key: KYJKSGHCNHOJDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C3=C(C2=O)N=CC=C3
• Molecular Formula: C15H12N2O2
• DSSTOX Substance ID: DTXSID60155080
• Molecular Weight: 252.27 g/mol
• CAS RN: 126104-21-0

Description

Pyrazolo[3,4-b]pyridines, which are similar to the compound you mentioned, are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers. They have been evaluated for activity and access to pharmaceutical products, which have been applied with selective antibacterial, antiviral, antifungal, and antitumor activity.

Synthesis Analysis

A new pathway for the synthesis of pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good yields.

Chemical Reactions Analysis

The synthesis of pyrazolo[3,4-b]pyridine involves a sequential opening/closing cascade reaction. The use of α,β-unsaturated compounds in reactions with N-nucleophiles using AC-SO3H as an effective catalyst in the presence of ethanol as the reaction medium has been highlighted.